Cas no 1804778-38-8 (3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804778-38-8
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4835659
• Update Time: 2025-06-11

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7F3INO4/c1-17-8-7(13)4(2-6(15)16)5(3-14-8)18-9(10,11)12/h3H,2H2,1H3,(H,15,16)
• InChI Key： WRYIRCJONIDLCS-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1CC(=O)O)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804778-38-8)

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid, identified by its CAS number 1804778-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an iodo substituent, methoxy groups, and a trifluoromethoxy group, as well as a carboxylic acid moiety at the 4-position, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid contribute to its reactivity and utility in various chemical transformations. The iodo group, for instance, serves as a valuable handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups. This capability is particularly relevant in the synthesis of biologically active molecules, where such modifications can enhance binding affinity or metabolic stability.

Additionally, the methoxy and trifluoromethoxy groups introduce electron-donating and electron-withdrawing effects, respectively, which can influence the electronic properties of the pyridine ring. These effects are critical in determining the compound's reactivity in nucleophilic substitution reactions and in modulating its interaction with biological targets. The carboxylic acid functionality at the 4-position further expands its synthetic utility, allowing for derivatization into esters, amides, or other pharmacophores that are commonly found in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their prevalence as key structural motifs in approved drugs and lead compounds. For example, 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid has been explored as a building block in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, is known to enhance lipophilicity and metabolic stability, making it a favored substituent in drug design.

Recent studies have highlighted the role of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid in developing novel agrochemicals. Its structural framework aligns well with the pharmacophores found in herbicides and fungicides, where similar pyridine derivatives have demonstrated efficacy. The ability to modify the compound's structure through selective functionalization allows researchers to fine-tune its biological activity against target pests while minimizing environmental impact.

The compound's synthesis involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of pre-existing pyridine derivatives followed by selective methylation and trifluoromethylation. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption.

The applications of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid extend beyond pharmaceuticals and agrochemicals. It serves as a valuable intermediate in material science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes). The electron-withdrawing nature of the trifluoromethoxy group can improve charge transport properties, making these compounds suitable for use in optoelectronic devices.

In conclusion,3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804778-38-8) is a multifunctional compound with broad applications across multiple industries. Its unique structural features make it an indispensable tool for synthetic chemists and researchers working on drug discovery, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.